Cas no 18583-54-5 (2,6-Dichlorobenzyl triphenylphosphonium chloride)

• Product Name: 2,6-Dichlorobenzyl triphenylphosphonium chloride
• CAS No: 18583-54-5
• MF: C₂₅H₂₀Cl₃P
• MW: 457.759064674377
• MDL: MFCD00061392
• CID: 87972
• PubChem ID: 57370833
• Update Time: 2025-10-30

2,6-Dichlorobenzyl triphenylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorobenzyl triphenylphosphonium chloride
• (2,6-Dichlorobenzyl)triphenylphosphonium chloride
• (2,6-dichlorophenyl)methyl-triphenylphosphanium,chloride
• (2,6-Dichlorbenzyl)triphenylphosphoniumchlorid
• (2,6-Dichlorobenzyl)triphenylphosphoniumchloride (6CI)
• Phosphonium,(2,6-dichlorobenzyl)triphenyl-,chloride (8CI)
• Phosphonium,[(2,6-dichlorophenyl)methyl]triphenyl-,chloride (1:1)
• Phosphonium,[(2,6-dichlorophenyl)methyl]triphenyl-,chloride (9CI)
• (2,6-Dichlorobenzyl)triphenylphosphonium chloride 98 %
• D95707
• [(2,6-Dichlorophenyl)methyl](triphenyl)phosphanium chloride
• DTXSID80724797
• FT-0637716
• (2,6-Dichlorophenyl)methyl-triphenyl-phosphonium chloride
• 18583-54-5
• CS-0357129
• J-011912
• SCHEMBL16268183
• AKOS017345208
• (2,6-dichlorophenyl)methyl-triphenylphosphanium;chloride
• (2,6-Dichlorobenzyl)triphenylphosphoniumchloride
• DB-044569
• [(2,6-dichlorophenyl)methyl]triphenylphosphanium chloride

• MDL： MFCD00061392
• Inchi： 1S/C25H20Cl2P.ClH/c26-24-17-10-18-25(27)23(24)19-28(20-11-4-1-5-12-20,21-13-6-2-7-14-21)22-15-8-3-9-16-22;/h1-18H,19H2;1H/q+1;/p-1
• InChI Key： NBWPWZJEEQWREI-UHFFFAOYSA-M
• SMILES： ClC1C=CC=C(C=1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)Cl.[Cl-]

Computed Properties

• Exact Mass: 456.03700
• Monoisotopic Mass: 456.036821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Uncertain
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 13.59000
• LogP: 3.49150
• Solubility: Uncertain

2,6-Dichlorobenzyl triphenylphosphonium chloride Security Information

• Hazardous Material transportation number：3279
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 2,6-Dichlorobenzyl triphenylphosphonium chloride

Comprehensive Overview of 2,6-Dichlorobenzyl triphenylphosphonium chloride (CAS No. 18583-54-5)

2,6-Dichlorobenzyl triphenylphosphonium chloride (CAS No. 18583-54-5) is a highly specialized phosphonium salt widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its unique triphenylphosphonium moiety and dichlorobenzyl group, serves as a pivotal reagent in Wittig reactions, enabling the formation of carbon-carbon double bonds. Its molecular structure, C₂₅H₂₀Cl₃P, underscores its stability and reactivity, making it indispensable in modern synthetic chemistry.

In recent years, the demand for 2,6-Dichlorobenzyl triphenylphosphonium chloride has surged due to its applications in drug discovery and material science. Researchers frequently search for "phosphonium salts in catalysis" or "Wittig reaction optimization," reflecting its relevance in cutting-edge studies. The compound’s ability to facilitate stereoselective synthesis aligns with the growing interest in green chemistry and sustainable methodologies, topics dominating academic and industrial discussions.

The synthesis of 2,6-Dichlorobenzyl triphenylphosphonium chloride involves the quaternization of triphenylphosphine with 2,6-dichlorobenzyl chloride, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and HPLC are employed to verify its structural integrity, ensuring compliance with stringent pharmaceutical-grade standards. This attention to quality caters to the increasing focus on "high-purity reagents" and "batch-to-batch consistency" in scientific queries.

Beyond its synthetic utility, CAS No. 18583-54-5 is explored for its potential in ionic liquids and phase-transfer catalysis, addressing the need for energy-efficient processes. Its thermal stability and solubility profile make it a candidate for advanced material design, resonating with searches like "phosphonium-based ionic liquids" or "non-toxic catalysts." Such applications highlight its versatility in addressing contemporary challenges in chemical engineering.

Storage and handling of 2,6-Dichlorobenzyl triphenylphosphonium chloride require adherence to standard laboratory protocols, emphasizing moisture-sensitive conditions. This aligns with frequently asked questions such as "how to store phosphonium salts" or "handling hygroscopic reagents." Suppliers often provide technical data sheets to ensure safe usage, reflecting the industry’s commitment to operational safety and regulatory compliance.

In conclusion, 2,6-Dichlorobenzyl triphenylphosphonium chloride (CAS No. 18583-54-5) remains a cornerstone in synthetic chemistry, bridging traditional methods with innovative applications. Its role in catalysis, material science, and pharmaceutical development ensures its continued prominence in research and industrial workflows, answering the evolving demands of scientific communities worldwide.